![molecular formula C15H22N2O2 B569095 tert-Butyl 8-amino-4,5-dihydro-1H-benzo[c]azepine-2(3H)-carboxylate CAS No. 939043-41-1](/img/structure/B569095.png)
tert-Butyl 8-amino-4,5-dihydro-1H-benzo[c]azepine-2(3H)-carboxylate
Description
Tert-Butyl 8-amino-4,5-dihydro-1H-benzo[c]azepine-2(3H)-carboxylate (TBAC) is an important organic compound with a wide range of applications in scientific research, especially in the fields of chemistry, biochemistry, and pharmacology. TBAC is a derivative of the benzazepine family of compounds and is composed of a tert-butyl group, an amine group, and a carboxylic acid group. It is a white crystalline solid with a melting point of 204°C and a boiling point of 325°C. TBAC is soluble in water, methanol, and ethanol, and has a molecular weight of 299.39 g/mol.
Scientific Research Applications
Synthesis and Characterization
- Synthesis of Aminocyclitols : The compound was synthesized from cyclic allyl acetates and underwent stereoselective epoxidation, leading to the formation of new pseudosaccharides (Larin, Kochubei, & Atroshchenko, 2014).
- Solid-Phase Preparation : A solid-phase strategy was developed for synthesizing benzazepine derivatives, demonstrating efficient synthesis of G-protein coupled receptor-targeted scaffolds (Boeglin, Bonnet, & Hibert, 2007).
- Demethoxycarbonylation : The compound underwent demethoxycarbonylation, revealing insights into the stability and thermal behavior of the azepine system (Satake et al., 1994).
Chemical Reactions and Applications
- Trifluoromethylcephalosporins Synthesis : It played a role in the total synthesis of cephalosporins, highlighting its potential in antibiotic development (Watanabe et al., 1980).
- Nucleophilic Reactions : The compound was involved in nucleophilic reactions with alkoxides and alkyllithium reagents, demonstrating its reactivity and potential in organic synthesis (Kubota et al., 2003).
- Quantum Chemical Study : A study on the reaction with superbases provided insights into the formation of different structures like 4,5-dihydro-3H-azepine and 1,3-thiazole (Shagun & Nedolya, 2015).
properties
IUPAC Name |
tert-butyl 8-amino-1,3,4,5-tetrahydro-2-benzazepine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2/c1-15(2,3)19-14(18)17-8-4-5-11-6-7-13(16)9-12(11)10-17/h6-7,9H,4-5,8,10,16H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGTDQRPCUHNRFJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC2=C(C1)C=C(C=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
939043-41-1 |
Source
|
| Record name | tert-butyl 8-amino-2,3,4,5-tetrahydro-1H-2-benzazepine-2-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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